Cas no 1439896-09-9 (2H-Thiopyran-3-amine, tetrahydro-, 1-oxide)
1439896-09-9 structure
Product Name:2H-Thiopyran-3-amine, tetrahydro-, 1-oxide
CAS No:1439896-09-9
MF:C5H11NOS
MW:133.211940050125
CID:5100820
Update Time:2023-08-25
2H-Thiopyran-3-amine, tetrahydro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 3-Aminotetrahydro-2H-thiopyran 1-oxide
- 2H-Thiopyran-3-amine, tetrahydro-, 1-oxide
- starbld0039919
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- Inchi: 1S/C5H11NOS/c6-5-2-1-3-8(7)4-5/h5H,1-4,6H2
- InChI Key: DCEXBHHMCWGDTA-UHFFFAOYSA-N
- SMILES: S1(CCCC(C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 105
- XLogP3: -1.1
- Topological Polar Surface Area: 62.3
2H-Thiopyran-3-amine, tetrahydro-, 1-oxide Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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